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Disclaimer: The specific valve model "MRV-03" appears to be a manufacturer-specific
designation. Without access to the manufacturer's datasheet, it is not possible to provide the
exact symbol and specifications for this particular component. The following guide provides an
in-depth explanation of a common type of hydraulic valve that such a model number might
represent: a pilot-operated pressure relief valve. This guide is intended for researchers,
scientists, and drug development professionals who may encounter hydraulic systems in
laboratory automation and instrumentation.

Introduction to Pressure Relief Valves

In hydraulic systems, pressure relief valves are critical safety components designed to limit the
maximum pressure within a circuit.[1] They protect system components from damage that
could be caused by excessive pressure.[1] There are two primary types of pressure relief
valves: direct-acting and pilot-operated.[1]

o Direct-acting relief valves offer a rapid response to pressure spikes and are mechanically
simple.[1]

» Pilot-operated relief valves are more suitable for controlling pressure in high-flow, high-
pressure applications, offering greater stability and accuracy.[1][2] This guide will focus on
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the pilot-operated type.

The Function of a Pilot-Operated Pressure Relief
Valve

A pilot-operated relief valve consists of a main stage and a pilot stage. The pilot stage, which
contains a smaller, adjustable spring-loaded poppet, controls the operation of the main stage.

o Normal Operation: When the system pressure is below the valve's set pressure, both the
pilot and main stages are closed, and the hydraulic fluid flows to the rest of the circuit.

e Pressure Limiting: As the system pressure rises to the set point, it overcomes the spring
force in the pilot stage, causing the pilot poppet to open. This allows a small amount of fluid
to bleed off, creating a pressure imbalance across the main stage piston.

» Relieving Excess Pressure: This pressure differential lifts the main piston, allowing a much
larger volume of fluid to be diverted to the reservoir, thereby limiting the system pressure to
the set value.

Understanding the ISO Symbol for a Pilot-Operated
Pressure Relief Valve

The symbol for a pilot-operated pressure relief valve provides a graphical representation of its
function within a hydraulic schematic.
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Pilot-Operated Relief Valve Symbol
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Caption: ISO symbol for a pilot-operated pressure relief valve.

Explanation of the Symbol's Components:
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Component Symbol Description

Represents the primary path
Main Flow Path Solid Lines for the hydraulic fluid through

the valve.

The square (or envelope)
Valve Body Square

represents the valve body.[3]

'P' denotes the pressure (inlet)
Inlet and Outlet Ports Pand T port, and 'T' denotes the tank

(outlet) port.[3]

Normally Closed Arrow

The arrow is shown in its non-
actuated, or normally closed,
position, indicating that flow is
blocked.[3]

Spring

The zig-zag line symbolizes
the spring that holds the main

poppet in the closed position.

[3]

Adjustable Spring

Arrow across spring

An arrow drawn diagonally
across the spring indicates that
its tension is adjustable,
allowing the pressure setting to
be changed.[1][3]

The dashed line indicates a

pilot pressure line that senses

Pilot Line Dashed Line
the upstream pressure to
actuate the valve.[2][3]
The small diamond symbol
Pilot Stage O represents the pilot valve itself.

[2]
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Functional Diagram of a Pilot-Operated Relief Valve
in a Simple Circuit

The following diagram illustrates the role of a pilot-operated relief valve in a basic hydraulic

circuit.
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Caption: Simplified hydraulic circuit with a pilot-operated relief valve.

Workflow of the Circuit:
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e Fluid Suction: The hydraulic pump draws fluid from the reservoir.
e Pressurization: The pump pressurizes the fluid and sends it towards the actuator.

o Pressure Monitoring: The pilot-operated relief valve is placed in-line between the pump and
the actuator. It continuously monitors the pressure in this line.

o Normal Operation: If the pressure is below the valve's setting, the fluid flows directly to the
actuator to perform work.

o Pressure Relief: If the pressure exceeds the set limit (e.qg., if the actuator reaches the end of
its stroke), the relief valve opens and diverts the excess flow back to the reservoir. This
prevents a dangerous pressure buildup in the system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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